(Z)-ethyl 4-oxo-3-phenyl-5-(3-phenylacrylamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 4-oxo-3-phenyl-5-[[(Z)-3-phenylprop-2-enoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H19N3O4S/c1-2-31-24(30)21-18-15-32-22(25-19(28)14-13-16-9-5-3-6-10-16)20(18)23(29)27(26-21)17-11-7-4-8-12-17/h3-15H,2H2,1H3,(H,25,28)/b14-13-
• InChI Key: BKARDXQOOCPVMA-YPKPFQOOSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C\C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H19N3O4S
• Molecular Weight: 445.5 g/mol

Description

Pyridazine derivatives, such as the one you mentioned, have been shown to exhibit a variety of pharmacological activities. They are of considerable interest due to their easy functionalization at various ring positions, making them attractive compounds for the design and development of new drugs.

Molecular Structure Analysis

Pyridazine compounds typically consist of a six-membered ring system with two nitrogen atoms. They are highly reactive towards displacements by nucleophilic species.

Chemical Reactions Analysis

Pyridazine compounds are known for their reactivity towards displacements by nucleophilic species. Various polysubstituted pyridazine systems have also been synthesized.

Mechanism of Action

The mechanism of action for these compounds can vary widely depending on their specific structure and functional groups. Some pyridazine drugs have been shown to inhibit phosphodiesterase (PDE), exhibit positive inotropic effects, vasodilation, analgesic, anti-inflammatory, antimicrobial, antidepressant, antipsychotic, antianxiety, and other biological activities.

Future Directions

Given the wide range of pharmacological activities exhibited by pyridazine compounds, there is considerable interest in the synthesis of novel pyridazine and phthalazine compounds for pharmaceutical applications. The industries require large numbers of pyridazine and phthalazine analogs to be synthesized for their biological screening programs.